2-(4-nitrophenyl)-2-oxoethyl N-acetylphenylalaninate

• IUPAC Name: [2-(4-nitrophenyl)-2-oxoethyl] 2-acetamido-3-phenylpropanoate
• InChI: InChI=1S/C19H18N2O6/c1-13(22)20-17(11-14-5-3-2-4-6-14)19(24)27-12-18(23)15-7-9-16(10-8-15)21(25)26/h2-10,17H,11-12H2,1H3,(H,20,22)
• InChI Key: IYPAORCAGPIWBY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CC1=CC=CC=C1)C(=O)OCC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C19H18N2O6
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the catalytic reduction of 4-nitrophenol by nanostructured materials. The synthesis of various nanostructured materials and their use as catalysts for the reduction of nitrophenol in the presence of reducing agents have been discussed.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often center around the reduction of 4-nitrophenol. This reduction is considered a universally accepted model catalytic reaction due to the easy measurement of kinetic parameters through monitoring the reaction by UV–visible spectroscopic techniques.

Mechanism of Action

The mechanism of action for similar compounds often involves the hydrolysis of esters. For instance, chymotrypsin-catalyzed hydrolysis of specific substrates has been studied extensively.

Safety and Hazards

The safety data sheet for a similar compound, 4-Nitrophenyl-2-acetamido-2-deoxy-ß-D-glucopyranoside, suggests that it is not considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

Future research could focus on the de novo design of esterases to develop new protocols to satisfy the needs for better biocatalysts. This could potentially lead to the creation of novel enzymes that may be useful in unforgiving environments or novel reactions.